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Compound of Interest

Compound Name: Isobutyl 2-chloropropionate

CAS No.: 62108-67-2

Cat. No.: B13899974

Get Quote

Introduction
Isobutyl 2-chloropropionate (CAS: 62108-67-2 for the racemic mixture; CAS: 83261-15-8 for

the (S)-enantiomer) is a highly versatile chiral building block utilized extensively in the

pharmaceutical and agrochemical industries. As an alpha-chloro ester, it serves as a critical

intermediate for the synthesis of aryloxyphenoxypropionate herbicides and non-steroidal anti-

inflammatory drugs (NSAIDs) known as "profens" (e.g., naproxen and ibuprofen derivatives).

This technical guide provides an in-depth analysis of its thermophysical properties—specifically

boiling and melting points—and details how these properties dictate experimental workflows,

purification protocols, and downstream applications.

Thermophysical Data and Quantitative Profiling
Understanding the physical state of Isobutyl 2-chloropropionate is paramount for designing

scalable synthesis and purification routes. The table below summarizes the core

thermophysical properties of the compound based on established chemical databases[1].
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Property Value Conditions / Notes

Molecular Weight 164.63 g/mol C₇H₁₃ClO₂

Boiling Point (Atmospheric) 175–177 °C At 760 mmHg[1]

Boiling Point (Vacuum) 44–45.5 °C At ~1–2 mmHg[2]

Melting Point < -20 °C
Liquid at standard

conditions[1]

Density 1.017 – 1.030 g/mL At 20 °C[2]

Vapor Pressure 1.12 mmHg At 25 °C[1]

Refractive Index 1.423 n20/D[1]

The Causality Behind Experimental Choices (E-E-A-
T)
In advanced organic synthesis, the intrinsic thermophysical properties of a molecule dictate the

boundaries of its handling. For Isobutyl 2-chloropropionate, the boiling and melting points are

the primary drivers of protocol design:

A. Boiling Point and Thermal Degradation
(Racemization)
The atmospheric boiling point of Isobutyl 2-chloropropionate is relatively high (175–177 °C)

1[1]. However, the alpha-chloro stereocenter is highly sensitive to thermal stress. Prolonged

heating at atmospheric boiling temperatures provides the activation energy necessary for

reversible enolization or dehydrohalogenation, leading to rapid racemization of the (S)-

enantiomer.

Causality: To preserve the chiral integrity of the alpha-carbon, researchers must utilize high-

vacuum distillation, reducing the boiling point to a mild 44–45.5 °C 2[2], thereby eliminating

thermal degradation pathways.

B. Melting Point and Purification Strategy
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With a melting point below -20 °C 1[1], Isobutyl 2-chloropropionate remains a free-flowing

liquid even under standard cryogenic laboratory conditions.

Causality: Because it does not readily form a crystalline lattice, fractional crystallization—a

common technique for purifying chiral intermediates—is rendered completely unviable.

Researchers are forced to rely on fractional vacuum distillation or preparative

chromatography for isolation.

Self-Validating Protocol: Vacuum Distillation and
Isolation
To ensure both chemical purity and stereochemical integrity, the purification of Isobutyl 2-
chloropropionate must be conducted using a self-validating vacuum distillation workflow. This

protocol incorporates built-in analytical checkpoints to verify success at each stage.

Step 1: System Integrity and Vacuum Equilibration

Action: Assemble a short-path fractional distillation apparatus equipped with a Vigreux

column. Apply a high vacuum pump equipped with a digital manometer and a dry-

ice/acetone cold trap.

Validation Check: Isolate the pump and monitor the manometer. The system must hold a

stable vacuum of 1–2 mmHg with a leak rate of <0.1 mmHg/min before introducing the crude

mixture.

Step 2: Temperature-Controlled Distillation

Action: Immerse the distillation flask containing crude Isobutyl 2-chloropropionate into a

silicone oil bath. Gradually increase the bath temperature to 60–70 °C while maintaining the

vacuum at 1–2 mmHg.

Validation Check: Monitor the vapor temperature at the distillation head. Discard the initial

fore-run (containing unreacted isobutanol or moisture). Begin collecting the main fraction

strictly when the vapor temperature stabilizes at 44–45.5 °C[2].

Step 3: Chemical Purity Verification (In-Process)
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Action: Sample the main fraction immediately upon collection.

Validation Check: Run an aliquot via Gas Chromatography-Mass Spectrometry (GC-MS).

The protocol is validated to proceed to the next step only if the chromatogram shows >98%

area purity for the target mass (m/z 164).

Step 4: Stereochemical Validation

Action: To ensure no thermal racemization occurred during the distillation of the (S)-

enantiomer, analyze the purified fraction using Chiral High-Performance Liquid

Chromatography (HPLC).

Validation Check: The Enantiomeric Excess (ee) must be >95%. If the ee drops below the

pre-distillation baseline, the oil bath temperature was too high, and the distillation must be

repeated at a deeper vacuum.

Applications in Drug Development & Agrochemicals
The structural properties of Isobutyl 2-chloropropionate make it a highly sought-after

intermediate for complex synthesis:

Enzymatic Resolution: Due to its low water solubility and liquid state, racemic Isobutyl 2-
chloropropionate is frequently subjected to lipase-catalyzed kinetic resolution 3[3]. In a

biphasic aqueous/organic system, lipases selectively hydrolyze one enantiomer, leaving the

desired (S)-Isobutyl 2-chloropropanoate intact. The interfacial activation of the enzyme is

driven by the ester's physical properties.

SN2 Displacement for APIs: The purified (S)-enantiomer undergoes stereospecific SN2

nucleophilic substitution with various phenoxide or aryloxide derivatives. Because SN2

reactions proceed with a complete inversion of configuration, the (S)-ester directly yields the

(R)-configured active pharmaceutical ingredients (APIs), such as the (R)-

aryloxyphenoxypropionate class of herbicides or specific NSAID profens.

Workflow Visualization
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Workflow of Isobutyl 2-chloropropionate synthesis, chiral resolution, and API application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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